Cas no 551936-38-0 (cis-2-aminocyclobutane-1-carboxylic acid hydrochloride)

Technical Introduction: cis-2-Aminocyclobutane-1-carboxylic acid hydrochloride is a conformationally constrained cyclic β-amino acid derivative, serving as a valuable building block in medicinal chemistry and peptide research. Its rigid cyclobutane scaffold enhances structural control in molecular design, facilitating the study of peptide conformation-activity relationships. The hydrochloride salt improves solubility and handling for synthetic applications. This compound is particularly useful in the development of peptidomimetics and bioactive molecules, offering stereochemical precision due to its defined cis-configuration. Its stability and compatibility with standard coupling reagents make it a practical choice for solid-phase peptide synthesis (SPPS) and other organic transformations.
cis-2-aminocyclobutane-1-carboxylic acid hydrochloride structure
551936-38-0 structure
Product Name:cis-2-aminocyclobutane-1-carboxylic acid hydrochloride
CAS No:551936-38-0
MF:C5H10ClNO2
MW:151.591400623322
MDL:MFCD29037489
CID:4651867
PubChem ID:45262137
Update Time:2025-05-28

cis-2-aminocyclobutane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • cis-2-Aminocyclobutanecarboxylic acid hydrochloride
    • cis-2-aminocyclobutane-1-carboxylic acid hydrochloride
    • cis-2-Aminocyclobutane-1-carboxylic acid HCl
    • (1R,2S)-rel-2-Aminocyclobutanecarboxylic acid hydrochloride
    • SB11549
    • CHEMBL555781
    • CS-0049744
    • MFCD29037489
    • (1R,2S)-2-aminocyclobutane-1-carboxylic acid;hydrochloride
    • Cyclobutanecarboxylic acid, 2-amino-, hydrochloride, (1R,2S)-rel-
    • AKOS025396310
    • (1R,2S)-2-AMINOCYCLOBUTANE-1-CARBOXYLIC ACID HYDROCHLORIDE
    • AS-52661
    • P15463
    • cis-2-Aminocyclobutanecarboxylicacidhydrochloride
    • 551936-38-0
    • MDL: MFCD29037489
    • Inchi: 1S/C5H9NO2.ClH/c6-4-2-1-3(4)5(7)8;/h3-4H,1-2,6H2,(H,7,8);1H/t3-,4+;/m1./s1
    • InChI Key: YDUYWOJGABHCAO-HJXLNUONSA-N
    • SMILES: Cl.OC([C@@H]1CC[C@@H]1N)=O

Computed Properties

  • Exact Mass: 151.0400063 g/mol
  • Monoisotopic Mass: 151.0400063 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 113
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • Molecular Weight: 151.59

cis-2-aminocyclobutane-1-carboxylic acid hydrochloride Pricemore >>

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cis-2-Aminocyclobutane-1-carboxylic acid HCl; .
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€292.90 2023-07-18
abcr
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